Cas no 62413-96-1 (caryophyllen-3-one)

• Product Name: caryophyllen-3-one
• CAS No: 62413-96-1
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 2003840
• PubChem ID: 5352041
• Update Time: 2025-04-21

caryophyllen-3-one Chemical and Physical Properties

Names and Identifiers

• caryophyllen-3-one
• (1R,4Z,9S)-4,11,11-Trimethyl-8-methylenebicyclo[7.2.0]undec-4-en-3-one
• Bicyclo(7.2.0)undec-4-en-3-one, 4,11,11-trimethyl-8-methylene-, (1R,4E,9S)-
• NSC314035
• NS00093982
• NSC 314035
• Q27896271
• DB-200071
• O9R6KL2I9S
• Buddledin D
• (1R,4E,9S)-4,11,11-TRIMETHYL-8-METHYLENEBICYCLO(7.2.0)UNDEC-4-EN-3-ONE
• NSC-314035
• 62346-22-9
• 62413-96-1
• Buddledin C
• CHEMBL464833
• UNII-O9R6KL2I9S

• Inchi： 1S/C15H22O/c1-10-6-5-7-11(2)14(16)8-13-12(10)9-15(13,3)4/h7,12-13H,1,5-6,8-9H2,2-4H3
• InChI Key： KXSUIPOSVGSLQP-UHFFFAOYSA-N
• SMILES： CC1C(=O)CC2C(CC2(C)C)C(=C)CCC=1

Computed Properties

• Exact Mass: 218.167065321Da
• Monoisotopic Mass: 218.167065321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids